Cas no 739364-97-7 (7-METHOXY-2,5-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID)
739364-97-7 structure
Product Name:7-METHOXY-2,5-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
CAS No:739364-97-7
MF:C10H11N3O3
MW:221.212641954422
CID:1767972
PubChem ID:49761514
Update Time:2025-04-21
7-METHOXY-2,5-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 7-METHOXY-2,5-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
- SCHEMBL5068313
- KSTQFKHUASWVSA-UHFFFAOYSA-N
- AB63814
- DB-429136
- 7-Methoxy-2,5-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxyli c acid
- DTXSID101168292
- 739364-97-7
-
- Inchi: 1S/C10H11N3O3/c1-5-4-7-11-6(2)8(10(14)15)9(16-3)13(7)12-5/h4H,1-3H3,(H,14,15)
- InChI Key: KSTQFKHUASWVSA-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C(=O)O)C(C)=NC2=CC(C)=NN21
Computed Properties
- Exact Mass: 221.08004122g/mol
- Monoisotopic Mass: 221.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 76.7Ų
7-METHOXY-2,5-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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